Cas no 61716-98-1 (1H-Pyrazole-4-carbonyl isocyanate, 1-methyl-3-nitro-)

• Product Name: 1H-Pyrazole-4-carbonyl isocyanate, 1-methyl-3-nitro-
• CAS No: 61716-98-1
• MF: C₆H₄N₄O₄
• MW: 196.120360374451
• CID: 468650
• PubChem ID: 21161950
• Update Time: 2025-04-19

1H-Pyrazole-4-carbonyl isocyanate, 1-methyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonyl isocyanate, 1-methyl-3-nitro-
• 1-methyl-3-nitropyrazole-4-carbonyl isocyanate
• 1-Methyl-3-nitro-1H-pyrazole-4-carbonyl isocyanate
• 61716-98-1
• DTXSID80611113
• SCHEMBL11371538

• Inchi： 1S/C6H4N4O4/c1-9-2-4(6(12)7-3-11)5(8-9)10(13)14/h2H,1H3
• InChI Key： QJZRMSWDJMEIQO-UHFFFAOYSA-N
• SMILES： O=C(C1C([N+](=O)[O-])=NN(C)C=1)N=C=O

Computed Properties

• Exact Mass: 196.02332
• Monoisotopic Mass: 196.02325462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 107.46